Cas no 61363-96-0 (Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester)

• Product Name: Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
• CAS No: 61363-96-0
• MF: C₈H₁₁ClO₃
• MW: 190.624141931534
• CID: 482264
• PubChem ID: 12355052
• Update Time: 2025-04-19

Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-chloro-3-oxo-, 3-butenyl ester
• but-3-enyl 2-chloro-3-oxobutanoate
• DTXSID10493661
• 61363-96-0
• But-3-en-1-yl 2-chloro-3-oxobutanoate

• Inchi： 1S/C8H11ClO3/c1-3-4-5-12-8(11)7(9)6(2)10/h3,7H,1,4-5H2,2H3
• InChI Key： OUTRESZNHQKXJR-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C(=O)OCCC=C

Computed Properties

• Exact Mass: 190.03973
• Monoisotopic Mass: 190.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37